Cas no 137297-49-5 (Diisopropyl(bromomethyl)boronate)

• Product Name: Diisopropyl(bromomethyl)boronate
• CAS No: 137297-49-5
• MF: C₇H₁₆BBrO₂
• MW: 222.915741920471
• MDL: MFCD01631222
• CID: 137809
• PubChem ID: 87560459
• Update Time: 2025-06-10

Diisopropyl(bromomethyl)boronate Chemical and Physical Properties

Names and Identifiers

• Diisopropyl (bromomethyl)boronate
• (Bromomethyl)boronic Acid Diisopropyl Ester
• Boronicacid, B-(bromomethyl)-, bis(1-methylethyl) ester
• bromomethyl-di(propan-2-yloxy)borane
• Diisopropyl(bromomethyl)boronate
• diisopropyl bromomethylboronate
• (bromomethyl)boronicacid
• bis(1-methylethyl)ester
• C7H16BBrO2
• 6567AA
• OR7201
• bis(propan-2-yl) (bromomethyl)boronate
• AX8010100
• D3649
• FT-0604867
• SCHEMBL12097869
• Boronicacid,b-(bromomethyl)-,bis(1-methylethyl)ester
• AS-55603
• (Bromomethyl)boronic acid, bis(isopropyl) ester
• 137297-49-5
• AKOS004116172
• MFCD01631222
• Boronic acid, B-(bromomethyl)-, bis(1-methylethyl) ester
• DTXSID30376285
• CS-0175440
• T70236
• bromomethyl(diisopropoxy)borane
• DB-017776
• FNHYYZNZIWONBQ-UHFFFAOYSA-N

• MDL： MFCD01631222
• Inchi： 1S/C7H16BBrO2/c1-6(2)10-8(5-9)11-7(3)4/h6-7H,5H2,1-4H3
• InChI Key： FNHYYZNZIWONBQ-UHFFFAOYSA-N
• SMILES： BrCB(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 222.04300
• Monoisotopic Mass: 222.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Refractive Index: 1.4230-1.4270
• PSA: 18.46000
• LogP: 2.67700
• Solubility: Not determined

Diisopropyl(bromomethyl)boronate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：3272
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diisopropyl(bromomethyl)boronate

Diisopropyl(bromomethyl)boronate: A Comprehensive Overview

The compound with CAS No. 137297-49-5, commonly referred to as Diisopropyl(bromomethyl)boronate, is a significant entity in the field of organic chemistry. This boronate ester has garnered attention due to its unique chemical properties and versatile applications in various synthetic processes. The molecule is characterized by its structure, which includes a boron atom bonded to two isopropyl groups and a bromomethyl group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of Diisopropyl(bromomethyl)boronate in the development of novel materials and pharmaceutical compounds. Researchers have explored its role in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling, where it serves as an efficient boronic acid surrogate. This has led to advancements in the synthesis of complex organic molecules, including those with potential applications in drug discovery.

The synthesis of Diisopropyl(bromomethyl)boronate involves a multi-step process that typically begins with the reaction of trimethyl borate with a suitable bromide precursor. The reaction conditions are carefully optimized to ensure high yields and purity. Recent innovations in catalytic methods have further enhanced the efficiency of this synthesis, making it more accessible for large-scale production.

In terms of applications, Diisopropyl(bromomethyl)boronate has found utility in the preparation of biologically active compounds. For instance, it has been employed as an intermediate in the synthesis of kinase inhibitors, which are crucial in anticancer drug development. Its ability to undergo various transformations under mild conditions makes it an attractive choice for medicinal chemists.

Moreover, the compound has been investigated for its potential in materials science. By incorporating Diisopropyl(bromomethyl)boronate into polymer systems, researchers have demonstrated improved mechanical properties and thermal stability. These findings suggest that the compound could play a pivotal role in the development of advanced materials for industrial applications.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of Diisopropyl(bromomethyl)boronate. Quantum mechanical studies have revealed insights into its bonding characteristics and reaction mechanisms, providing a deeper understanding of its behavior in different chemical environments.

In conclusion, Diisopropyl(bromomethyl)boronate (CAS No. 137297-49-5) is a versatile compound with a wide range of applications across multiple disciplines. Its role as an intermediate in organic synthesis, coupled with its potential in drug discovery and materials science, underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new facets of its chemistry, this compound is poised to remain a key player in the field for years to come.